Cas no 33332-25-1 (Methyl 5-chloropyrazine-2-carboxylate)

• Product Name: Methyl 5-chloropyrazine-2-carboxylate
• CAS No: 33332-25-1
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• MDL: MFCD01632102
• CID: 54056
• PubChem ID: 406081
• Update Time: 2025-04-18

Methyl 5-chloropyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-pyrazinecarboxylate
• 5-CHLORO-PYRAZINE-2-CARBOXYLIC ACID METHYL ESTER
• METHYL 5-CHLOROPYRAZINE-2-CARBOXYLATE
• PYRAZINECARBOXYLIC ACID, 5-CHLORO-,METHYL ESTER
• 5-Chloro-2-Pyrazinecarboxylic Acid Methyl Ester
• Methyl-5-chloro-2-pyrazinecarboxylate
• 5-Chloropyrazine-2-methylcarboxylate
• Methyl 5-Chloropiperazine-2-Carbonate
• 5-Chloro-2-methoxycarbonylpyrazine
• Methyl-5-chloropyrazine-2-carboxylate
• 2-chloro-5-carbomethoxy-pyrazine
• 2-chloropyrazine-5-carboxylic acid methyl ester
• 5-chloropyrazine-2-carboxylic acid methyl ester
• 5-chloropyrazinecarboxylic acid methyl ester
• Methyl 5-Chloropyrazinecarboxylate
• methyl 5-chloropyrazinoate
• methyl-5-chlorpyrazin-2-carboxylat
• Pyrazinecarboxylicacid, 5-chloro-, methyl ester (8CI,9CI)
• Methyl 2-chloropyrazin-5-ylcarboxylate
• Pyrazinecarboxylic acid, 5-chloro-, methyl ester
• 5-CHLORO-2-METHOXYCARBONYL PYRAZINE
• Q63392444
• NSC723999
• 2-PYRAZINECARBOXYLIC ACID, 5-CHLORO-, METHYL ESTER
• PubChem21394
• methyl 5-chloropyrazinoat
• Methyl 5-chloropyrazine-2-carboxylate

• MDL： MFCD01632102
• Inchi： 1S/C6H5ClN2O2/c1-11-6(10)4-2-9-5(7)3-8-4/h2-3H,1H3
• InChI Key： CVVMLRFXZPKILB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)OC)C=N1

Computed Properties

• Exact Mass: 172.00400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• XLogP3: 0.5
• Topological Polar Surface Area: 52.1

Experimental Properties

• Melting Point: 89-94°C
• Boiling Point: 242.8°C at 760 mmHg
• Flash Point: 100.6℃
• PSA: 52.08000
• LogP: 0.91660

Methyl 5-chloropyrazine-2-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds